Cas no 5137-75-7 (Phosphonic acid, heptadecyl-)

• Product Name: Phosphonic acid, heptadecyl-
• CAS No: 5137-75-7
• MF: C₁₇H₃₇O₃P
• MW: 320.447646856308
• CID: 362388
• PubChem ID: 13827687
• Update Time: 2025-04-19

Phosphonic acid, heptadecyl- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, heptadecyl-
• heptadecylphosphonic acid
• 5137-75-7
• DTXSID90550625
• SCHEMBL234172

• Inchi： 1S/C17H37O3P/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(18,19)20/h2-17H2,1H3,(H2,18,19,20)
• InChI Key： VCOCWGTYSUNGHT-UHFFFAOYSA-N
• SMILES： P(CCCCCCCCCCCCCCCCC)(=O)(O)O

Computed Properties

• Exact Mass: 320.24821
• Monoisotopic Mass: 320.24803204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53
• LogP: 6.03550